Cas no 252963-49-8 (2-amino-N-methylthiophene-3-carboxamide)

2-Amino-N-methylthiophene-3-carboxamide is a heterocyclic organic compound featuring a thiophene core substituted with an amino group at the 2-position and an N-methylcarboxamide moiety at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. Its reactive amino and carboxamide groups enable selective functionalization, facilitating the development of biologically active derivatives. The compound’s stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep synthesis. Researchers value its potential in constructing thiophene-based scaffolds for drug discovery, owing to its balanced reactivity and ease of modification.

2-amino-N-methylthiophene-3-carboxamide structure

252963-49-8 structure

Product Name:2-amino-N-methylthiophene-3-carboxamide

CAS No:252963-49-8

MF:C₆H₈N₂OS

MW:156.205519676208

MDL:MFCD11651563

CID:246600

PubChem ID:20678887

Update Time:2025-06-07

2-amino-N-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxamide,2-amino-N-methyl-
- 2-Aminothiophene-3-carboxylicacid methylamide
- 2-amino-N-methyl-3-Thiophenecarboxamide
- 2-amino-N-methylthiophene-3-carboxamide
- 252963-49-8
- 3-Thiophenecarboxamide, 2-amino-N-methyl-
- F2146-0063
- EN300-238980
- 3-Thiophenecarboxamide,2-amino-N-methyl-(9CI)
- Z406297346
- DTXSID40609359
- SCHEMBL2061678
- CKA96349
- AKOS005207028
- MDL： MFCD11651563
- Inchi： 1S/C6H8N2OS/c1-8-6(9)4-2-3-10-5(4)7/h2-3H,7H2,1H3,(H,8,9)
- InChI Key： NQJGYNPZZDGYRM-UHFFFAOYSA-N
- SMILES： S1C=CC(C(NC)=O)=C1N

Computed Properties

Exact Mass: 156.03584
Monoisotopic Mass: 156.03573406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 83.4Å²

Experimental Properties

PSA: 55.12

2-amino-N-methylthiophene-3-carboxamide Pricemore >>

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